Cas no 2171658-05-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid
• CAS No: 2171658-05-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6547182
• PubChem ID: 165566703
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid
• EN300-1523297
• 2171658-05-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid

• Inchi： 1S/C25H28N2O6/c1-16-13-27(10-11-32-14-16)24(30)22(12-23(28)29)26-25(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： AYBHXGBVGUSSAR-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic Acid (CAS No. 2171658-05-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid, with the CAS number 2171658-05-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex structure, exhibits promising properties that make it a valuable candidate for further research and potential therapeutic applications.

The structure of this compound features a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential roles in modulating biological pathways, while the 6-methyl-1,4-oxazepan-4-yl group adds another layer of complexity that could influence its interactions with biological targets. These features make it an intriguing subject for investigation in both academic and industrial research settings.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological systems in innovative ways. The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-oxazepan-4-yl)-4-oxobutanoic acid represents a significant advancement in this area, as it combines elements that have been shown to be effective in various pharmacological contexts.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The fluoren-9-ylmethoxycarbonyl group, in particular, is known for its stability and ability to enhance the solubility and bioavailability of attached molecules. This characteristic makes it an attractive choice for drug design, as it can improve the pharmacokinetic properties of new therapeutic agents.

The 6-methyl-1,4-oxazepan-4-yl moiety also plays a crucial role in the compound's overall properties. Oxazepane derivatives have been extensively studied for their potential applications in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with various neurotransmitter systems. The presence of this group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-methyl-1,4-o